5-amino-N-cyclohexyl-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C16H21N5O
• Molecular Weight: 299.37 g/mol
• IUPAC Name: 5-amino-N-cyclohexyl-1-(2-methylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C16H21N5O/c1-11-7-5-6-10-13(11)21-15(17)14(19-20-21)16(22)18-12-8-3-2-4-9-12/h5-7,10,12H,2-4,8-9,17H2,1H3,(H,18,22)
• InChI Key: KZYWLEGNDJGKTE-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N2C(=C(N=N2)C(=O)NC3CCCCC3)N

Description

5-amino-N-cyclohexyl-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as ACPT-1 and is known for its ability to modulate the activity of certain enzymes and proteins. In

Mechanism of Action

The mechanism of action of ACPT-1 involves binding to specific sites on proteins and enzymes, leading to changes in their activity. ACPT-1 has been shown to bind to the active site of the proteasome and to the catalytic site of USP14. This binding leads to inhibition of their activity, which can have downstream effects on cellular processes.
Biochemical and Physiological Effects:
ACPT-1 has been shown to have a variety of biochemical and physiological effects. Inhibition of the proteasome by ACPT-1 can lead to the accumulation of misfolded proteins and cell death. Inhibition of USP14 by ACPT-1 can lead to the accumulation of ubiquitinated proteins and changes in synaptic plasticity. These effects have potential therapeutic applications in diseases such as cancer and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

ACPT-1 has several advantages and limitations for lab experiments. One advantage is its specificity for certain enzymes and proteins, which allows for targeted modulation of cellular processes. However, ACPT-1 also has limitations, such as its potential toxicity and the need for careful dosing to avoid unwanted effects.

Future Directions

There are several future directions for research on ACPT-1. One potential direction is the development of more specific and potent inhibitors of the proteasome and USP14. Another direction is the exploration of the potential therapeutic applications of ACPT-1 in diseases such as cancer and neurodegenerative disorders. Additionally, further studies are needed to determine the optimal dosing and toxicity profile of ACPT-1 for use in lab experiments and potential clinical applications.
In conclusion, ACPT-1 is a chemical compound with potential applications in scientific research. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of ACPT-1 have been explored in this paper. Further research is needed to fully understand the potential of ACPT-1 in the field of scientific research.

Synthesis Methods

The synthesis of ACPT-1 involves the reaction of cyclohexyl isocyanate and 2-methylphenyl hydrazine to form the intermediate 5-amino-N-cyclohexyl-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide. This intermediate is then treated with acetic anhydride to form the final product, 5-amino-N-cyclohexyl-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide. The synthesis of ACPT-1 is a multi-step process that requires careful attention to detail to ensure high yields and purity.

Scientific Research Applications

ACPT-1 has been extensively studied for its potential applications in scientific research. One of the primary uses of ACPT-1 is as a modulator of protein activity. ACPT-1 has been shown to inhibit the activity of certain enzymes, such as the proteasome and the deubiquitinase USP14. This inhibition can lead to changes in cellular processes and has potential therapeutic applications in diseases such as cancer and neurodegenerative disorders.